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Compound of Interest

Compound Name: DY268

Cat. No.: B15617713 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe working

environment and minimizing environmental impact. This document outlines the essential

procedures for the safe disposal of DY268, a farnesoid X receptor (FXR) antagonist used in

research. While specific safety data sheets (SDS) with detailed disposal instructions for DY268
are not readily available in the public domain, the following guidelines are based on general

best practices for the disposal of potent research compounds.

I. Compound Identification and Properties
DY268 is identified as a potent FXR antagonist with an IC50 of 7.5 nM.[1][2] It is utilized in

research, particularly in studies related to drug-induced liver injury.[1] Understanding the basic

properties of a compound is the first step toward safe handling and disposal.

Quantitative Data Summary:
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Property Value Source

CAS Number 1609564-75-1 MedchemExpress[1]

Molecular Formula C26H23F2N5O3 MedchemExpress

Molecular Weight 491.49 MedchemExpress

IC50 (FXR) 7.5 nM
MedchemExpress[1], Selleck

Chemicals[2]

IC50 (FXR transactivation) 468 nM
MedchemExpress[1], Selleck

Chemicals[2]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
MedchemExpress[1]

II. General Safety Precautions and Personal
Protective Equipment (PPE)
Before handling or disposing of DY268, it is crucial to adhere to standard laboratory safety

protocols. This includes wearing appropriate personal protective equipment (PPE) to prevent

skin and eye contact, inhalation, and ingestion.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a properly fitted respirator or use of a fume hood is essential.

III. Disposal Procedures for DY268
The disposal of chemical waste must comply with local, state, and federal regulations. The

following steps provide a general workflow for the proper disposal of DY268 and associated
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waste.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:

Unused or expired DY268 powder.

Contaminated materials such as weighing paper, pipette tips, and empty vials.

Liquid Waste:

Solutions containing DY268 (e.g., in DMSO or other solvents).

Contaminated solvents used for rinsing glassware.

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with DY268.

Step 2: Waste Collection and Labeling

All waste streams must be collected in appropriate, clearly labeled containers.

Use compatible, leak-proof containers for each waste type.

Label each container with "Hazardous Waste" and the full chemical name: "DY268".

Include the concentration and the solvent (for liquid waste).

Indicate the primary hazard(s) (e.g., "Toxic," "Chemical Hazard").

Record the accumulation start date.

Step 3: Storage of Waste
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Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are tightly sealed.

Store in a secondary containment bin to prevent spills.

The storage area should be well-ventilated.

Step 4: Arrange for Professional Disposal

Chemical waste must be disposed of through a licensed hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

Do not attempt to dispose of chemical waste down the drain or in the regular trash.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of DY268.
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Figure 1. Workflow for the proper disposal of DY268.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of DY268, thereby protecting themselves, their colleagues, and the

environment. Always consult with your institution's EHS department for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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